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6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile 6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
Brand Name: Vulcanchem
CAS No.: 625369-56-4
VCID: VC0460251
InChI: InChI=1S/C20H20F3N3S/c21-20(22,23)16-7-17(26-18(15(16)11-25)27-3-1-2-24)19-8-12-4-13(9-19)6-14(5-12)10-19/h7,12-14H,1,3-6,8-10H2
SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC#N
Molecular Formula: C20H20F3N3S
Molecular Weight: 391.5g/mol

6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile

CAS No.: 625369-56-4

Main Products

VCID: VC0460251

Molecular Formula: C20H20F3N3S

Molecular Weight: 391.5g/mol

6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile - 625369-56-4

CAS No. 625369-56-4
Product Name 6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
Molecular Formula C20H20F3N3S
Molecular Weight 391.5g/mol
IUPAC Name 6-(1-adamantyl)-2-(2-cyanoethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
Standard InChI InChI=1S/C20H20F3N3S/c21-20(22,23)16-7-17(26-18(15(16)11-25)27-3-1-2-24)19-8-12-4-13(9-19)6-14(5-12)10-19/h7,12-14H,1,3-6,8-10H2
Standard InChIKey IZWOKISZWBWFAC-UHFFFAOYSA-N
SMILES C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC#N
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC#N
PubChem Compound 4278026
Last Modified Nov 13 2021
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